Photodieldrin
Overview
Description
Photodieldrin is a photochemical conversion product of the insecticide, dieldrin . It was selected for testing in 1969 because it was a photochemical conversion product of dieldrin . It has never been produced commercially .
Synthesis Analysis
This compound does not occur in large amounts in aldrin-treated soil . Lichtenstein et al. (1970) treated a field soil with very high levels of aldrin and found that 98 - 99% of the surviving residues 6 or 10 years after the last treatment were in the form of dieldrin . This compound formed 1.6% of the dieldrin residue .
Molecular Structure Analysis
The molecular formula of this compound is C12H8Cl6O . Its average mass is 380.909 Da and its monoisotopic mass is 377.870636 Da .
Chemical Reactions Analysis
The vapor-phase photodecomposition of the insecticides of aldrin and dieldrin were studied with a reactor . Irradiation of aldrin vapor with UV light resulted in the formation of photoaldrin and dieldrin . Irradiation of either photoaldrin or dieldrin vapor resulted in a single photoproduct, this compound, which was resistant to further photolysis . Hence, irradiation of aldrin vapor ultimately produced this compound by way of two separate pathways: a photo-isomerization followed by photooxidation and a photooxidation followed by photoisomerization .
Scientific Research Applications
Formation and Metabolic Products
- Photodieldrin is primarily known as a major conversion product of dieldrin, formed under sunlight exposure and by microorganisms found in various environments like soil and water bodies (Matsumura, Patil, & Boush, 1970).
- In insects, photoaldrin and this compound, which are sunlight products of aldrin and dieldrin, are rapidly metabolized into more toxic materials (Khan, Rosen, & Sutherland, 1969).
Photodecomposition Studies
- The vapor-phase photodecomposition of aldrin and dieldrin, leading to the formation of this compound, has been studied using specialized reactors designed to minimize wall reactions and distinguish actual vapor-phase transformations (Crosby & Moilanen, 1974).
- This compound is formed as a racemate from both aldrin and dieldrin by natural sunlight. Environmental samples indicate the presence of this compound mostly with enantiomer compositions differing from 1:1 (Buser, Müller, Buerge, & Poiger, 2009).
Biological Studies
- This compound was investigated for its subchronic toxicity in a 90-day feeding study in rats, showing that although it was more acutely toxic than dieldrin, it had similar subchronic effects and concentrated less in fat (Walton, Bastone, & Baron, 1971).
- Studies on the metabolism, excretion, and tissue distribution of this compound in nonhuman primates indicated that after intravenous administration, a significant portion of the dose was excreted, with high concentrations found in various tissues (Nohynek, Müller, Coulston, & Korte, 1979).
- Research on prenatal effects in mice and rats showed that higher doses of this compound resulted in increased liver/body weight ratios and mortality, without teratogenic effects (Chernoff, Kavlock, Kathrein, Dunn, & Haseman, 1975).
Safety and Hazards
The acute oral toxicity of photodieldrin is higher than that of dieldrin in the mouse, rat, and guinea-pig . In acute and short-term toxicity studies, the symptoms of intoxication and the effects on target organs are quantitatively and qualitatively similar to those of dieldrin . This compound did not induce tumours in mice and rats .
Properties
IUPAC Name |
3,4,5,6,6,7-hexachloro-12-oxahexacyclo[6.5.0.02,10.03,7.05,9.011,13]tridecane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Cl6O/c13-8-9(14)3-1-4-5(2(3)7-6(1)19-7)11(9,16)12(17,18)10(4,8)15/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOVDWMTZZYUFMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C12C3C(C4C1C5(C(C3(C4(C5(Cl)Cl)Cl)Cl)Cl)Cl)C6C2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8Cl6O | |
Record name | PHOTODIELDRIN | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20909 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Photodieldrin appears as beige crystals or white powder. (NTP, 1992) | |
Record name | PHOTODIELDRIN | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20909 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Solubility |
less than 0.1 mg/mL at 59 °F (NTP, 1992) | |
Record name | PHOTODIELDRIN | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20909 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
CAS No. |
13366-73-9 | |
Record name | PHOTODIELDRIN | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20909 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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